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Compound of Interest

Compound Name: Pimelic Diphenylamide 106

Cat. No.: B1682606 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the handling of Pimelic Diphenylamide 106, a slow, tight-binding

inhibitor of class I histone deacetylases (HDACs). Adherence to these protocols is critical for

personnel safety and maintaining experimental integrity.

Synonyms: TC-H 106, RGFA-8, Histone Deacetylase Inhibitor VII[1] CAS Number: 937039-45-

7[1]

Hazard Identification and Classification
Pimelic Diphenylamide 106 is classified under the Globally Harmonized System (GHS) with

the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The following table outlines

the required PPE for handling Pimelic Diphenylamide 106.[1]
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Protection Type Specific Recommendations Purpose

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and dust.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)
Prevents skin contact.

Body Protection
Impervious laboratory coat or

clothing

Protects skin from

contamination.

Respiratory Protection
Suitable respirator (e.g., N95

for powder)

Prevents inhalation of dust or

aerosols.

Operational Plan: Step-by-Step Handling Protocol
The following workflow ensures a systematic and safe approach to handling Pimelic
Diphenylamide 106 from receipt to disposal.
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Operational Workflow for Pimelic Diphenylamide 106

Receiving and Storage

Preparation

Experimental Use

Decontamination and Disposal

Receive Shipment

Inspect Container Integrity

Log into Chemical Inventory

Store at -20°C (Powder)

Don Required PPE

Work in a Ventilated Area

Weigh Compound

Prepare Stock Solution

Perform Experiment

Handle with Care

Decontaminate Work Area

Segregate Waste

Dispose via Approved Plant
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Caption: Step-by-step operational workflow for handling Pimelic Diphenylamide 106.
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Detailed Experimental Protocol for Handling:

Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Log the compound into your laboratory's chemical inventory system.

Store the powdered compound in a tightly sealed container at -20°C in a designated and

labeled area.[1]

Preparation:

Before handling, ensure you are wearing the appropriate PPE as specified in the table

above.

All handling of the powdered form should be conducted in a well-ventilated area, such as a

chemical fume hood, to avoid inhalation and dust formation.[1]

Carefully weigh the desired amount of the compound using a calibrated analytical balance.

Prepare stock solutions by dissolving the compound in a suitable solvent, such as DMSO.

Experimental Use:

When using the compound in experiments, handle all solutions with care to avoid splashes

and aerosol generation.

Do not eat, drink, or smoke in the laboratory area where the compound is being used.[1]

Decontamination and Disposal:

After handling, thoroughly decontaminate the work area with an appropriate cleaning

agent.

All contaminated materials, including pipette tips, tubes, and gloves, should be segregated

as chemical waste.
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Dispose of all waste containing Pimelic Diphenylamide 106 through an approved waste

disposal plant, following all local and institutional regulations.[1] Avoid release to the

environment.[1]

Emergency Response Plan
In the event of a spill or exposure, immediate and appropriate action is critical.

Emergency Response for Pimelic Diphenylamide 106

Spill Response Personnel Exposure

First Aid
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Caption: Emergency response plan for spills and personnel exposure to Pimelic
Diphenylamide 106.

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[1] Rinse

mouth.[1]

Skin Contact: Immediately wash off with plenty of water. Remove contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Inhalation: Move the person into fresh air and keep comfortable for breathing.

In all cases of exposure, seek medical attention. Provide the Safety Data Sheet to the

attending medical professional.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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